Cas no 276669-80-8 (Boronic acid, B-[3-[[3-(trifluoromethyl)benzoyl]amino]phenyl]-)

• Product Name: Boronic acid, B-[3-[[3-(trifluoromethyl)benzoyl]amino]phenyl]-
• CAS No: 276669-80-8
• MF: C₁₄H₁₁BF₃NO₃
• MW: 309.04825425148
• CID: 5261955
• Update Time: 2025-06-15

Boronic acid, B-[3-[[3-(trifluoromethyl)benzoyl]amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[3-[[3-(trifluoromethyl)benzoyl]amino]phenyl]-

• Inchi： 1S/C14H11BF3NO3/c16-14(17,18)10-4-1-3-9(7-10)13(20)19-12-6-2-5-11(8-12)15(21)22/h1-8,21-22H,(H,19,20)
• InChI Key： XFZCXHSVRLXGAO-UHFFFAOYSA-N
• SMILES： B(C1=CC=CC(NC(=O)C2=CC=CC(C(F)(F)F)=C2)=C1)(O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Boronic acid, B-[3-[[3-(trifluoromethyl)benzoyl]amino]phenyl]-

Boronic acid, B-[3-[[3-(trifluoromethyl)benzoyl]amino]phenyl]- (CAS No. 276669-80-8): A Comprehensive Overview

Boronic acid, B-[3-[[3-(trifluoromethyl)benzoyl]amino]phenyl]- (CAS No. 276669-80-8) is a versatile compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound, often referred to as TFBAPBA for brevity, is characterized by its unique boronic acid functional group and a substituted phenyl ring with a trifluoromethylbenzoyl moiety. The combination of these functionalities imparts distinct chemical properties that make it an attractive building block for various applications.

The structure of Boronic acid, B-[3-[[3-(trifluoromethyl)benzoyl]amino]phenyl]- can be represented as follows:

B-[3-[[3-(trifluoromethyl)benzoyl]amino]phenyl]-boronic acid

The boronic acid functional group is well-known for its reactivity in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of complex organic molecules, including pharmaceuticals and materials. The presence of the trifluoromethylbenzoyl moiety adds additional reactivity and selectivity to the molecule, making it particularly useful in fine chemical synthesis and drug discovery.

Recent research has highlighted the potential of Boronic acid, B-[3-[[3-(trifluoromethyl)benzoyl]amino]phenyl]- in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the final drug candidates, which are crucial factors for their efficacy and safety.

In addition to its applications in medicinal chemistry, Boronic acid, B-[3-[[3-(trifluoromethyl)benzoyl]amino]phenyl]- has also been explored for its use in materials science. Its unique electronic properties make it suitable for the development of advanced materials with tailored optical and electronic characteristics. For example, researchers at the University of California have utilized this compound to synthesize luminescent materials that exhibit enhanced photoluminescence quantum yields and stability under various environmental conditions.

The synthetic route to Boronic acid, B-[3-[[3-(trifluoromethyl)benzoyl]amino]phenyl]- typically involves a multi-step process that begins with the preparation of the substituted phenylamine intermediate. This intermediate is then reacted with trifluoromethylbenzoyl chloride to form the amide functionality. Finally, the boronic acid group is introduced through a boronation reaction using borane or other boron sources. The overall yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and catalyst selection.

The physical properties of Boronic acid, B-[3-[[3-(trifluoromethyl)benzoyl]amino]phenyl]- include a melting point range of 150-155°C and good solubility in polar solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These properties facilitate its use in various synthetic protocols and analytical techniques.

In terms of safety and handling, while Boronic acid, B-[3-[[3-(trifluoromethyl)benzoyl]amino]phenyl]- is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, it is advisable to handle this compound in a well-ventilated area or fume hood to minimize exposure risks.

To summarize, Boronic acid, B-[3-[[3-(trifluoromethyl)benzoyl]amino]phenyl]- (CAS No. 276669-80-8) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and properties make it an essential building block for the development of advanced materials and therapeutic agents. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific endeavors.